(3-Chlorophenyl)(3,4-dimethoxyphenyl)borinic acid

• CAS RN: 872495-66-4
• Molecular Formula: C14H14BClO3
• Molecular Weight: 276.52 g/mol
• IUPAC Name: (3-chlorophenyl)-(3,4-dimethoxyphenyl)borinic acid
• InChI: InChI=1S/C14H14BClO3/c1-18-13-7-6-11(9-14(13)19-2)15(17)10-4-3-5-12(16)8-10/h3-9,17H,1-2H3
• InChI Key: SPIJXSBTZSBXRZ-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC=C1)Cl)(C2=CC(=C(C=C2)OC)OC)O

Description

(3-Chlorophenyl)(3,4-dimethoxyphenyl)borinic acid is a useful research compound. Its molecular formula is C14H14BClO3 and its molecular weight is 276.52 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

(3-Chlorophenyl)(3,4-dimethoxyphenyl)borinic acid was prepared from 3,4-dimethoxyphenylmagnesium bromide and 3-chlorophenylboronic acid ethylene glycol ester by the procedure described in Example 6a. The title complex product was made by the methodology described in Section 5.3.7.1, and obtained as yellow crystals. MS (ESI, positive): m/z=404 (M+1); 1H NMR (DMSO-d6, 300 MHz): δ 9.17 (d, 1H), 8.78 (d, 1H), 7.90 (dd, 1H), 7.70 (t, 1H), 7.43 (d, 1H), 7.30-7.17 (m, 5H), 6.89-6.80 (m, 3H), 3,66 (s, 3H) and 3.62 (s, 3H) ppm.